![molecular formula C5H8N4O2 B3430895 3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid CAS No. 869941-63-9](/img/structure/B3430895.png)
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid
Overview
Description
“3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid” is a heterocyclic organic compound that consists of a 1,2,4-triazole substituted with an amino group . It is also known as 2-Amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid . The empirical formula is C5H8N4O2 .
Synthesis Analysis
Two complementary pathways for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides were proposed and successfully realized in the synthesis of 20 representative examples . These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines .
Molecular Structure Analysis
The molecular weight of “3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid” is 156.14 . The InChI code is 1S/C5H8N4O2/c6-4(5(10)11)1-9-3-7-2-8-9/h2-4H,1,6H2,(H,10,11)/t4-/m0/s1 .
Chemical Reactions Analysis
The annular prototropic tautomerism in the prepared 1,2,4-triazoles was studied using NMR spectroscopy and X-ray crystallography . Due to annular prototropic tautomerism, the prepared 5(3)-amino-1,2,4-triazoles may exist in three forms: 5-amino-1H-1,2,4-triazoles, 3-amino-1H-1,2,4-triazoles, and 5-amino-4H-1,2,4-triazoles .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid” include a molecular weight of 156.14 , and an empirical formula of C5H8N4O2 .
Scientific Research Applications
Drug Discovery
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid is a unique heterocyclic compound present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of disease in the human body .
Synthesis of 1,2,4-Triazole-Containing Scaffolds
This compound is used in the synthesis of 1,2,4-triazole-containing scaffolds. These scaffolds are important in the discovery of new drug candidates .
Pharmacophore in Drug Design
1,2,4-Triazoles, including 3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid, operate as main pharmacophores through hydrogen-bonding and dipole interactions with biological receptors .
Antimicrobial Agent
Various 1,2,4-triazole products, due to having N–C–S linkage in the skeleton, have been introduced as antimicrobial agents .
Inhibitor of Mitochondrial and Chloroplast Function
3-Amino-1,2,4-triazole is an inhibitor of mitochondrial and chloroplast function .
Cotton Defoliant
Commercial grade 3-amino-1,2,4-triazole, which generally contains catalase anti-inhibitory impurities, is used as a cotton defoliant .
Mechanism of Action
Target of Action
The primary target of 3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid is the yeast HIS3 protein (His3p) . HIS3 is a reporter gene used in yeast monohybrid, dihybrid, and trihybrid experiments .
Mode of Action
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid acts as a competitive inhibitor of His3p . This means it binds to the same site as the substrate, preventing the substrate from binding and thus inhibiting the function of His3p .
Biochemical Pathways
Given its role as a competitive inhibitor of his3p, it likely impacts the pathways involving this protein .
Result of Action
The inhibition of His3p by 3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid can lead to a decrease in the expression of the HIS3 reporter gene . This can be useful in experimental settings to reduce false positives due to self-activation phenomena .
properties
IUPAC Name |
3-(3-amino-1,2,4-triazol-1-yl)propanoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N4O2/c6-5-7-3-9(8-5)2-1-4(10)11/h3H,1-2H2,(H2,6,8)(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRWIBRVWUGWMCK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=NN1CCC(=O)O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid | |
CAS RN |
869941-63-9 | |
Record name | 3-(3-amino-1H-1,2,4-triazol-1-yl)propanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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